3-(2(1H)-pyridinon-5-yl)-2-phenylpyrazolo[1,5-a] pyrazine

• CAS No.: 478273-00-6
• Molecular Formula: C17H12N4O
• Molecular Weight: 288.30 g/mol
• IUPAC Name: 5-(2-phenylpyrazolo[1,5-a]pyrazin-3-yl)-1H-pyridin-2-one
• InChI: InChI=1S/C17H12N4O/c22-15-7-6-13(10-19-15)16-14-11-18-8-9-21(14)20-17(16)12-4-2-1-3-5-12/h1-11H,(H,19,22)
• InChI Key: QBFODFZWONFCIS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN3C=CN=CC3=C2C4=CNC(=O)C=C4

Description

3-(2(1H)-pyridinon-5-yl)-2-phenylpyrazolo[1,5-a] pyrazine is a useful research compound. Its molecular formula is C17H12N4O and its molecular weight is 288.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-(6-methoxy-3-pyridinyl)-2-phenylpyrazolo[1,5-a]pyrazine (2.36 g) and concd. HCl (7.8 mL) in 1,4-dioxane (48 mL) was stirred at 100° C. for 1 h. After cooling to room temperature, to the reaction mixture was added 5N sodium hydroxide solution and adjusted to pH 8, extracted with EtOAc, washed with brine, dried over sodium sulfate, evaporated in vacuo. The resulting solid was collected by filtration and washed with ether to give 3-(2(1H)-pyridinon-5-yl)-2-phenylpyrazolo[1,5-a]pyrazine (1.95 g) as a solid.